Cas no 2034491-73-9 (4-cyano-N-[4-(3-methoxyazetidin-1-yl)phenyl]benzenesulfonamide)

4-Cyano-N-[4-(3-methoxyazetidin-1-yl)phenyl]benzenesulfonamide is a sulfonamide derivative featuring a cyano-substituted phenyl ring and a methoxyazetidine moiety. Its structure suggests potential utility as an intermediate in medicinal chemistry, particularly for targeting biologically relevant sulfonamide interactions. The compound's distinct functional groups may enhance solubility and binding affinity in drug discovery applications.
4-cyano-N-[4-(3-methoxyazetidin-1-yl)phenyl]benzenesulfonamide structure
2034491-73-9 structure
Product Name:4-cyano-N-[4-(3-methoxyazetidin-1-yl)phenyl]benzenesulfonamide
CAS No:2034491-73-9
MF:C17H17N3O3S
MW:343.40018248558
CID:5844625
PubChem ID:92077003
Update Time:2025-06-18

4-cyano-N-[4-(3-methoxyazetidin-1-yl)phenyl]benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-cyano-N-[4-(3-methoxyazetidin-1-yl)phenyl]benzenesulfonamide
    • F6472-0492
    • 4-cyano-N-[4-(3-methoxyazetidin-1-yl)phenyl]benzene-1-sulfonamide
    • 2034491-73-9
    • AKOS026688974
    • 4-cyano-N-(4-(3-methoxyazetidin-1-yl)phenyl)benzenesulfonamide
    • Inchi: 1S/C17H17N3O3S/c1-23-16-11-20(12-16)15-6-4-14(5-7-15)19-24(21,22)17-8-2-13(10-18)3-9-17/h2-9,16,19H,11-12H2,1H3
    • InChI Key: WYILDKBMIMQKQU-UHFFFAOYSA-N
    • SMILES: C1(S(NC2=CC=C(N3CC(OC)C3)C=C2)(=O)=O)=CC=C(C#N)C=C1

Computed Properties

  • Exact Mass: 343.09906259g/mol
  • Monoisotopic Mass: 343.09906259g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 558
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 90.8Ų

4-cyano-N-[4-(3-methoxyazetidin-1-yl)phenyl]benzenesulfonamide Pricemore >>

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